Cas no 1361540-39-7 (4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl)

• Product Name: 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl
• CAS No: 1361540-39-7
• MF: C₁₃H₆Cl₃F₃O
• MW: 341.540351390839
• CID: 4790566
• Update Time: 2025-08-05

4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3O/c14-6-3-9(15)12(10(16)4-6)8-2-1-7(5-11(8)17)20-13(18)19/h1-5,13H
• InChI Key： BCWHPHHADZIBDA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=CC=1F)OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 6.5
• Topological Polar Surface Area: 9.2

Additional information on 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl

4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl: A Comprehensive Overview

4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl, also known by its CAS number 1361540-39-7, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of biphenyl derivatives, characterized by its unique substitution pattern and chemical properties. The molecule consists of two phenyl rings connected by a single bond, with a difluoromethoxy group at the para position of one ring and a fluoro group at the ortho position of the other. Additionally, the presence of three chlorine atoms at the 2, 4, and 6 positions of one ring further enhances its chemical reactivity and stability.

The synthesis of 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl involves a series of carefully controlled reactions. The process typically begins with the preparation of chlorinated biphenyl precursors, followed by nucleophilic substitution reactions to introduce the difluoromethoxy and fluoro groups. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for industrial applications.

Physical Properties: This compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and toluene is relatively high, while it shows limited solubility in water. These properties make it suitable for use in organic synthesis and as an intermediate in various chemical processes.

Applications: The versatility of 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl has led to its adoption in multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential antiviral and anticancer properties. Recent studies have highlighted its role in enhancing drug delivery systems due to its ability to form stable complexes with biological molecules.

In the electronics industry, this compound is utilized as a precursor for advanced materials such as high-performance polymers and liquid crystal displays (LCDs). Its unique electronic properties contribute to improved device performance and longevity. Additionally, it finds application in agrochemicals as an intermediate for herbicides and insecticides, showcasing its broad utility across diverse sectors.

Environmental Impact: Despite its wide-ranging applications, the environmental impact of 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl remains a critical area of research. Studies have indicated that this compound undergoes slow degradation under natural conditions due to its stable chemical structure. However, recent advancements in bioremediation techniques using specialized microorganisms have shown promise in accelerating its breakdown into less harmful byproducts.

Safety Considerations: Handling this compound requires adherence to standard safety protocols to minimize occupational exposure. Gloves and protective eyewear should be worn during manipulation, and adequate ventilation should be ensured in the workplace. Storage should be in cool, dry conditions away from incompatible materials.

In conclusion, 4'-(Difluoromethoxy)-2'-fluoro-2,4,6-trichlorobiphenyl, CAS No. 1361540-39-7, stands out as a versatile compound with significant contributions across multiple industries. Its unique chemical properties and wide range of applications underscore its importance in modern chemistry. Continued research into its synthesis methods and environmental impact will undoubtedly pave the way for even greater utilization in the future.